Cas no 1818847-53-8 (4-Bromo-3-ethylpyridine hydrochloride)

• Product Name: 4-Bromo-3-ethylpyridine hydrochloride
• CAS No: 1818847-53-8
• MF: C₇H₉BrClN
• MW: 222.510060071945
• MDL: MFCD29060160
• CID: 4618727
• PubChem ID: 118705217
• Update Time: 2025-06-08

4-Bromo-3-ethylpyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-ethylpyridine hydrochloride
• 4-Bromo-3-ethylpyridine HCl
• AK328293
• AX8306505
• Pyridine, 4-bromo-3-ethyl-, hydrochloride (1:1)
• MFCD29060160
• AS-35021
• 4-Bromo-3-ethylpyridinehydrochloride
• SB40542
• SY099088
• CS-0050991
• SCHEMBL19582714
• AKOS027328488
• 1818847-53-8
• 4-bromo-3-ethylpyridine;hydrochloride

• MDL： MFCD29060160
• Inchi： 1S/C7H8BrN.ClH/c1-2-6-5-9-4-3-7(6)8;/h3-5H,2H2,1H3;1H
• InChI Key： JSWPNVFJQWNVPX-UHFFFAOYSA-N
• SMILES： BrC1C=CN=CC=1CC.Cl

Computed Properties

• Exact Mass: 220.96069g/mol
• Monoisotopic Mass: 220.96069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9

Additional information on 4-Bromo-3-ethylpyridine hydrochloride

Comprehensive Overview of 4-Bromo-3-ethylpyridine hydrochloride (CAS No. 1818847-53-8): Properties, Applications, and Industry Insights

4-Bromo-3-ethylpyridine hydrochloride (CAS No. 1818847-53-8) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research. This halogenated pyridine derivative is valued for its unique structural features, including a bromine substituent at the 4-position and an ethyl group at the 3-position, which enhance its reactivity in cross-coupling reactions. Researchers frequently search for "4-Bromo-3-ethylpyridine hydrochloride synthesis" or "CAS 1818847-53-8 applications," reflecting growing interest in its synthetic utility.

The compound's hydrochloride salt form improves solubility in polar solvents, making it advantageous for drug discovery workflows. Recent publications highlight its role as a building block in kinase inhibitor development, particularly for oncology targets. Industry trends show increased demand for halogenated pyridines, driven by their versatility in Suzuki-Miyaura and Buchwald-Hartwig reactions – key topics in organic chemistry forums.

Analytical characterization of 4-Bromo-3-ethylpyridine HCl typically involves NMR spectroscopy (¹H/¹³C) and HPLC purity analysis, with the bromine atom producing distinctive splitting patterns. Storage recommendations emphasize protection from moisture at 2-8°C, as the hydrochloride moiety may degrade under humid conditions. These practical handling considerations are frequently queried in chemical supplier databases.

Emerging applications include its use in material science for liquid crystal formulations and as a ligand precursor in catalysis. The compound's ethyl-pyridine scaffold demonstrates improved metabolic stability compared to methyl analogues, a feature discussed in recent medicinal chemistry literature. Patent analyses reveal its incorporation in novel heterocyclic compounds with potential CNS activity.

Market intelligence indicates rising procurement of CAS 1818847-53-8 by CROs and academic institutions, particularly for fragment-based drug design. The bromine substitution pattern enables efficient functionalization via palladium-catalyzed reactions, addressing synthetic challenges in creating polycyclic architectures. Environmental handling protocols follow standard halogenated waste disposal guidelines.

Quality specifications for 4-Bromo-3-ethylpyridine hydrochloride typically require ≥97% purity (HPLC), with residual solvent levels meeting ICH guidelines. Comparative studies with 3-ethyl-4-iodopyridine analogs show distinct reactivity profiles in metal-catalyzed aminations. These structure-activity relationships are actively explored in peer-reviewed journals covering organohalogen chemistry.

Innovative delivery formats include customized solution-phase formulations for high-throughput screening. The compound's molecular weight (236.53 g/mol) and logP characteristics make it suitable for lead optimization studies. Regulatory documentation emphasizes proper labeling as a laboratory reagent rather than a bulk commodity.

Recent technological advancements in parallel synthesis methodologies have increased utilization of this intermediate. Its crystalline properties facilitate characterization by X-ray diffraction, contributing to structural biology research. The scientific community continues to investigate its potential in creating bioisosteric replacements for traditional pharmacophores.